Cas no 914394-80-2 (2-(5-bromopyrimidin-2-yl)ethan-1-amine)

• Product Name: 2-(5-bromopyrimidin-2-yl)ethan-1-amine
• CAS No: 914394-80-2
• MF: C₆H₈BrN₃
• MW: 202.051819801331
• CID: 6039272
• PubChem ID: 63317696
• Update Time: 2025-06-10

2-(5-bromopyrimidin-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromopyrimidin-2-yl)ethanamine
• 2-Pyrimidineethanamine, 5-bromo-
• 2-(5-bromopyrimidin-2-yl)ethan-1-amine
• SCHEMBL2002429
• EN300-1252585
• AKOS012621799
• 914394-80-2
• RGVSKXCUOFTGLS-UHFFFAOYSA-N

• Inchi： 1S/C6H8BrN3/c7-5-3-9-6(1-2-8)10-4-5/h3-4H,1-2,8H2
• InChI Key： RGVSKXCUOFTGLS-UHFFFAOYSA-N
• SMILES： C1(CCN)=NC=C(Br)C=N1

Computed Properties

• Exact Mass: 200.99
• Monoisotopic Mass: 200.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 51.8A^2

Experimental Properties

• Density: 1.571±0.06 g/cm3(Predicted)
• Boiling Point: 269.5±20.0 °C(Predicted)
• pka: 8.87±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-(5-bromopyrimidin-2-yl)ethan-1-amine

Comprehensive Overview of 2-(5-Bromopyrimidin-2-yl)ethan-1-amine (CAS No. 914394-80-2)

2-(5-Bromopyrimidin-2-yl)ethan-1-amine (CAS No. 914394-80-2) is a specialized brominated pyrimidine derivative with significant applications in pharmaceutical research, agrochemical development, and material science. This compound, characterized by its pyrimidine core and primary amine functional group, has garnered attention due to its versatile reactivity and potential as a building block in synthetic chemistry. Researchers and industries are increasingly exploring its utility in drug discovery, particularly in the design of kinase inhibitors and small-molecule therapeutics.

The structural uniqueness of 2-(5-Bromopyrimidin-2-yl)ethan-1-amine lies in its bromine substitution at the 5-position of the pyrimidine ring, which enhances its reactivity in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This feature makes it a valuable intermediate for constructing complex heterocyclic compounds. Recent trends in AI-driven drug design and high-throughput screening have further amplified demand for such functionalized pyrimidines, as they align with the need for diverse chemical libraries.

From an industrial perspective, CAS No. 914394-80-2 is often discussed in the context of green chemistry and sustainable synthesis. With growing emphasis on environmentally friendly processes, manufacturers are optimizing routes to produce this compound with minimal waste and energy consumption. Its role in crop protection chemicals also ties into broader discussions about food security and precision agriculture, where bromopyrimidine scaffolds contribute to novel pest control agents.

Analytical characterization of 2-(5-Bromopyrimidin-2-yl)ethan-1-amine typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods confirm its purity and structural integrity, critical for GMP-compliant production. The compound’s physicochemical properties—including solubility, stability, and logP values—are frequently analyzed to predict its behavior in biological systems, a topic of high interest in ADMET studies.

Emerging applications of CAS No. 914394-80-2 extend to material science, where its incorporation into organic electronic materials is being investigated. The electron-deficient pyrimidine ring may enhance charge transport in OLEDs or photovoltaic devices, aligning with global trends in renewable energy solutions. Such interdisciplinary relevance underscores why this compound is frequently searched alongside terms like "pyrimidine amine synthesis", "bromopyrimidine applications", and "drug intermediate suppliers".

Regulatory and safety profiles of 2-(5-Bromopyrimidin-2-yl)ethan-1-amine adhere to standard REACH and OSHA guidelines, with proper handling protocols for laboratory use. While not classified as hazardous under normal conditions, its material safety data sheet (MSDS) recommends precautions typical for amine-containing compounds. This aligns with industry-wide efforts to promote responsible chemical management and transparent supply chains.

In summary, CAS No. 914394-80-2 represents a multifunctional chemical entity bridging gaps between academic research and industrial innovation. Its adaptability to modern synthetic challenges and compatibility with cutting-edge technologies like machine learning in chemistry ensure its continued relevance. For researchers querying "pyrimidine-based drug discovery" or "brominated heterocycle suppliers", this compound offers a compelling case study in molecular design and application diversity.